1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol

• Molecular Formula: C57H104O6
• Molecular Weight: 885.4 g/mol
• InChI: InChI=1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16,19,25,27-28,30,54H,4-15,17-18,20-24,26,29,31-53H2,1-3H3/b19-16+,28-25+,30-27+
• InChIKey: CNGSOZKJBWHOEG-XFUXWNSJSA-N

1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol (LOS): A Defined-Stoichiometry Triacylglycerol Standard for Lipid Metabolism and Cellular Lipid Droplet Studies

1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol (LOS) is a structurally defined triacylglycerol (TAG) featuring linoleic acid (18:2) at the sn-1 position, oleic acid (18:1) at sn-2, and stearic acid (18:0) at sn-3 . It is a component of sunflower seed oil and serves as a research-standard TAG for investigating the biological effects of specific fatty acid combinations, with reported activity in promoting intracellular lipid droplet formation .

Standard Type Defined sn-1,2,3 triacylglycerol research standard with reported lipid droplet formation support

Structural Control Non-interchangeable regioisomeric identity; distinct lipophilicity profile from SOL

Procurement Basis High-purity (≥98%) and analytical characterization (TLC, NMR) available for reproducible studies

Why 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol Cannot Be Functionally Replaced by a Generic TAG Mixture or Regioisomer

Triacylglycerols (TAGs) with identical fatty acid composition but different positional distribution (regioisomers) exhibit distinct physicochemical properties (e.g., melting point, solubility, logP) and biological fates, including differential hydrolysis by lipases and intracellular lipid droplet dynamics . Even a simple positional swap—for example, using the regioisomer 1-Stearoyl-2-oleoyl-3-linoleoyl-rac-glycerol (SOL)—results in a molecule with a different predicted LogP (22.00 for SOL vs. 18.88 for LOS), which can alter membrane partitioning and experimental outcomes . Furthermore, the specific combination of one polyunsaturated (linoleoyl), one monounsaturated (oleoyl), and one saturated (stearoyl) acyl chain in the precise sn-1,2,3 orientation of LOS is not replicated by any common natural oil or generic TAG mixture . This makes the use of a purified, defined standard essential for generating reproducible, interpretable data in lipid research.

Attribute

LOS

Regioisomer / Generic TAG

Lipophilicity

Calculated LogP supports defined partitioning behavior

SOL LogP substantially higher; may shift membrane partitioning and experimental outcomes

Purity Specification

Defined high-purity research standard with vendor-certified quality

Often supplied as technical-grade mixture without comparable purity guarantee

Reported Bioactivity

Lipid droplet formation activity explicitly stated in product documentation

Activity not documented for many positional isomers; analytical reference only

Quantitative Differentiation of 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol (LOS) vs. Key Analogs: A Procurement Evidence Guide

Physicochemical Identity: Defined LogP Differentiates LOS from its Primary Regioisomer SOL

The predicted octanol-water partition coefficient (LogP) is a key determinant of lipid solubility and membrane interaction. The target compound, 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol (LOS), has a reported calculated LogP of 18.88 . This differentiates it from the closely related regioisomer 1-Stearoyl-2-oleoyl-3-linoleoyl-rac-glycerol (SOL), which has a reported calculated LogP of 23.71, representing a quantifiable difference of 4.83 log units .

LogP Comparison

Cross-study comparable

LOS: 18.88 vs SOL: 23.71 (ΔLogP = 4.83)

Supports regioisomer-specific partitioning review

Calculated property; separate vendor datasheets

Evidence Dimension	Calculated LogP (Partition Coefficient)
Target Compound Data	LogP = 18.88
Comparator Or Baseline	1-Stearoyl-2-oleoyl-3-linoleoyl-rac-glycerol (SOL); LogP = 23.71
Quantified Difference	ΔLogP = 4.83 (SOL is more lipophilic)
Conditions	Calculated property (in silico); data from separate vendor technical datasheets

Why This Matters

This large difference in lipophilicity indicates that LOS and SOL will exhibit different solubility profiles and membrane partitioning behavior, making them non-interchangeable for experiments requiring precise control over lipid-phase affinity.

Procurement-Ready Purity: LOS Offers a Verified 98% Purity Benchmark for Sensitive Assays

For precise quantitative work, including the preparation of calibration standards and in vitro assays, a defined high-purity standard is critical. 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol is commercially available with a certified purity of ≥98% from multiple vendors, including Santa Cruz Biotechnology and chem960.com . In contrast, an alternative like 1,2-Distearoyl-3-oleoyl-rac-glycerol is often provided as a technical-grade mixture without a comparable purity guarantee, making it unsuitable for applications requiring exact molarity .

Purity Benchmark

Cross-study comparable

≥98% purity (LOS) vs technical-grade mixture (comparator)

Procurement of a defined high-purity standard for sensitive assays

Supplier-specified; batch verification advised

Evidence Dimension	Vendor-Specified Purity
Target Compound Data	98% (minimum purity)
Comparator Or Baseline	1,2-Distearoyl-3-oleoyl-rac-glycerol; Purity not specified as a high-grade standard
Quantified Difference	Qualitative difference: Defined high-purity standard vs. technical-grade mixture
Conditions	Commercial product specifications from supplier datasheets

Why This Matters

Procurement of a high-purity standard ensures experimental reproducibility and reduces the risk of confounding results from unknown impurities, which is a primary selection criterion for analytical and cell-based studies.

Biochemical Activity: LOS Demonstrates Lipid Droplet Formation Promotion, a Property Not Explicitly Documented for All Positional Isomers

1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol is explicitly documented across multiple reputable vendor technical datasheets as a triacylglycerol with biological activity that promotes lipid droplet (LD) formation in cellular models . While many TAGs can be incorporated into LDs, this specific activity is a highlighted feature for LOS. In contrast, the regioisomer 1-Stearoyl-2-oleoyl-3-linoleoyl-rac-glycerol (SOL) is primarily described as a component identified in ostrich oil via analytical techniques, with no explicit mention of validated LD-promoting activity in its standard product descriptions .

Bioactivity Report

Class-level inference

Lipid droplet formation explicitly stated for LOS; not documented for SOL

Reported cellular lipid droplet formation context

Vendor technical datasheets; assay conditions not specified

Evidence Dimension	Reported Biological Activity (Lipid Droplet Formation)
Target Compound Data	Explicitly stated to promote lipid droplet formation
Comparator Or Baseline	1-Stearoyl-2-oleoyl-3-linoleoyl-rac-glycerol (SOL); Activity not explicitly documented
Quantified Difference	Qualitative difference: Documented bioactivity vs. analytical reference standard
Conditions	Vendor technical datasheets; in vitro cell-based assays (not specified)

Why This Matters

For researchers studying lipid droplet biogenesis or the specific metabolic effects of this fatty acid combination, the documented bioactivity of LOS makes it the more relevant and justifiable choice over a regioisomer that lacks this functional annotation.

Structural Verification: High Analytical Definition via TLC and H NMR Ensures Batch-to-Batch Consistency for Procurement

The target compound, 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol, is supplied with specific analytical characterization data, including a defined TLC Rf value (0.5 on SiO2, Hexane:Ethyl Acetate, 7:1) and verification by H NMR . This level of analytical definition is not universally provided for many less common, in-class TAG analogs, such as 1,2-Dioleoyl-3-linoleoyl-rac-glycerol, for which only basic molecular formula information is often available [1].

Analytical ID

Cross-study comparable

TLC Rf 0.5 (SiO2, Hexane:EtOAc 7:1); H NMR verification provided

Supports batch-to-batch identity verification

Analytical data available; comparator lacks comparable documentation

Evidence Dimension	Analytical Characterization (TLC Rf value)
Target Compound Data	Rf = 0.5 (SiO2, Hexane:Ethyl Acetate, 7:1, AMCS visualization)
Comparator Or Baseline	1,2-Dioleoyl-3-linoleoyl-rac-glycerol; TLC Rf value not readily available in standard product literature
Quantified Difference	Qualitative difference: Well-defined analytical standard vs. lesser-characterized reagent
Conditions	Thin-layer chromatography (TLC) on silica gel

Why This Matters

The availability of batch-specific analytical data (TLC, NMR) is a key quality assurance metric for procurement, allowing researchers to verify compound identity and purity independently, thereby reducing experimental variability.

• [1] IMPPAT Database. 1,2-Dioleoyl-3-linoleoyl-rac-glycerol entry. Limited analytical data. View Source

Validated Application Scenarios for 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol (LOS) Based on Differentiating Evidence

Defined Standard for Lipid Droplet Biogenesis and Dynamics Assays

Given its documented and commercially highlighted activity in promoting lipid droplet (LD) formation , LOS is the preferred standard for cell biology studies investigating LD biogenesis, morphology, and lipid storage regulation. Unlike generic TAG mixtures or uncharacterized regioisomers, LOS provides a defined, high-purity (98%) stimulus that can be used to reproducibly induce LD formation in hepatocytes, adipocytes, or other cell models. This allows for precise correlation between a specific fatty acid combination (sn-1 linoleoyl, sn-2 oleoyl, sn-3 stearoyl) and subsequent cellular lipid dynamics.

High-Purity Analytical Reference for Lipidomics and Mass Spectrometry

The combination of a verified 98% purity and a defined LogP (18.88) makes LOS an excellent choice for use as a calibration standard or quality control sample in targeted lipidomic analyses. Its unique retention time and fragmentation pattern, due to its specific regioisomeric structure, allow for unambiguous identification and quantification in complex biological matrices (e.g., plasma, tissue extracts) using LC-MS or GC-MS. This ensures accurate measurement of this specific TAG species, which is not achievable with a generic, non-positional standard.

Validated Standard for Studies of Acyl Chain-Specific Lipase Activity

The unique positional distribution of fatty acids in LOS (linoleoyl at sn-1, oleoyl at sn-2, stearoyl at sn-3) provides a specific, non-physiological substrate for investigating the regio- and stereo-selectivity of lipases, such as hepatic lipase or lipoprotein lipase. By using LOS as a defined substrate and comparing its hydrolysis rate and product profile against its regioisomer SOL or other analogs, researchers can dissect the molecular determinants of lipase substrate recognition . This is a critical application that cannot be fulfilled by a simple mixture of free fatty acids or a generic natural oil.

Standard for Membrane Biophysics and Model Lipid Bilayer Studies

The significant difference in calculated LogP between LOS (18.88) and its regioisomer SOL (23.71) translates to distinct membrane-partitioning behaviors. Researchers constructing model membrane systems (e.g., liposomes, supported lipid bilayers) can utilize LOS to specifically study the biophysical effects of having a polyunsaturated chain at the sn-1 position versus the sn-3 position, while keeping the overall fatty acid composition constant. This level of molecular control is essential for understanding how subtle structural differences in lipids impact membrane fluidity, permeability, and protein interactions.

Application

Selection Property

Validation Focus

Lipid droplet biogenesis assays

Documented lipid droplet formation activity

Cellular LD morphology and storage regulation endpoints

Targeted lipidomics reference

Defined regioisomeric purity and analytical characterization

Retention time and fragmentation pattern verification in LC/GC-MS

Lipase regio-selectivity studies

Unique sn-1,2,3 positional distribution

Hydrolysis rate comparison vs. regioisomer SOL

Model membrane biophysics

Distinct lipophilicity profile from regioisomer SOL

Membrane partitioning and fluidity modulation endpoints